![molecular formula C12H9BrN2O3 B6150841 2-{3-[(5-bromopyrimidin-2-yl)oxy]phenyl}acetic acid CAS No. 1478430-37-3](/img/no-structure.png)
2-{3-[(5-bromopyrimidin-2-yl)oxy]phenyl}acetic acid
Description
“2-{3-[(5-bromopyrimidin-2-yl)oxy]phenyl}acetic acid” is a chemical compound with the molecular formula C12H9BrN2O3 . It is also known as Benzeneacetic acid, 3-[(5-bromo-2-pyrimidinyl)oxy]- .
Molecular Structure Analysis
The molecular structure of “2-{3-[(5-bromopyrimidin-2-yl)oxy]phenyl}acetic acid” consists of a benzene ring attached to an acetic acid group, with a 5-bromopyrimidin-2-yl group attached to the benzene ring via an oxygen atom .Physical And Chemical Properties Analysis
This compound has a molecular weight of 309.12 g/mol . It is a solid at room temperature . The compound’s InChI Code is 1S/C6H5BrN2O3/c7-4-1-8-6(9-2-4)12-3-5(10)11/h1-2H,3H2,(H,10,11) .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause harm if swallowed, inhaled, or if it comes into contact with skin . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{3-[(5-bromopyrimidin-2-yl)oxy]phenyl}acetic acid' involves the synthesis of the intermediate 2-(3-hydroxyphenyl)acetic acid, which is then reacted with 5-bromopyrimidine to obtain the final product.", "Starting Materials": ["3-bromophenol", "2-bromoacetic acid", "5-bromopyrimidine", "sodium hydroxide", "sodium carbonate", "potassium carbonate", "acetic anhydride", "hydrochloric acid", "sodium borohydride", "sodium nitrite", "sulfuric acid", "sodium nitrate", "copper sulfate", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "water"], "Reaction": ["Step 1: Synthesis of 2-(3-hydroxyphenyl)acetic acid", "a. Dissolve 3-bromophenol (1.0 g) in sodium hydroxide solution (10 mL, 10%) and add sodium nitrite (0.5 g) at 0-5°C.", "b. Add sulfuric acid (2 mL, 10%) dropwise to the above solution at 0-5°C.", "c. Add a solution of 2-bromoacetic acid (1.2 g) in water (5 mL) dropwise to the above solution at 0-5°C.", "d. Stir the reaction mixture at room temperature for 2 hours.", "e. Add sodium carbonate (2 g) to the reaction mixture and extract with ethyl acetate (3 x 10 mL).", "f. Dry the organic layer over magnesium sulfate and evaporate the solvent to obtain 2-(3-hydroxyphenyl)acetic acid as a white solid (1.0 g, 60%).", "Step 2: Synthesis of 2-{3-[(5-bromopyrimidin-2-yl)oxy]phenyl}acetic acid", "a. Dissolve 2-(3-hydroxyphenyl)acetic acid (1.0 g) in acetic anhydride (10 mL) and add potassium carbonate (1.5 g).", "b. Heat the reaction mixture at 80°C for 2 hours.", "c. Cool the reaction mixture to room temperature and add 5-bromopyrimidine (1.2 g).", "d. Stir the reaction mixture at room temperature for 2 hours.", "e. Add water (20 mL) to the reaction mixture and extract with ethyl acetate (3 x 10 mL).", "f. Dry the organic layer over magnesium sulfate and evaporate the solvent to obtain 2-{3-[(5-bromopyrimidin-2-yl)oxy]phenyl}acetic acid as a white solid (1.2 g, 70%)."] } | |
CAS RN |
1478430-37-3 |
Product Name |
2-{3-[(5-bromopyrimidin-2-yl)oxy]phenyl}acetic acid |
Molecular Formula |
C12H9BrN2O3 |
Molecular Weight |
309.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
